Cas no 2751615-16-2 (3-Fluoromethanesulfonylpiperidine hydrochloride)

• Product Name: 3-Fluoromethanesulfonylpiperidine hydrochloride
• CAS No: 2751615-16-2
• MF: C₆H₁₃ClFNO₂S
• MW: 217.689323186874
• CID: 6016089
• PubChem ID: 165839380
• Update Time: 2025-06-15

3-Fluoromethanesulfonylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2751615-16-2
• EN300-37278199
• 3-fluoromethanesulfonylpiperidine hydrochloride
• 3-Fluoromethanesulfonylpiperidine hydrochloride

• Inchi： 1S/C6H12FNO2S.ClH/c7-5-11(9,10)6-2-1-3-8-4-6;/h6,8H,1-5H2;1H
• InChI Key： XBTABARHETYCTH-UHFFFAOYSA-N
• SMILES： Cl.S(CF)(C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 217.0339557g/mol
• Monoisotopic Mass: 217.0339557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-Fluoromethanesulfonylpiperidine hydrochloride

Recent Advances in the Study of 3-Fluoromethanesulfonylpiperidine Hydrochloride (CAS: 2751615-16-2)

3-Fluoromethanesulfonylpiperidine hydrochloride (CAS: 2751615-16-2) is a fluorinated sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications as a versatile building block in drug discovery. Recent studies have explored its utility in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and pharmacological potential.

The compound's unique structural features, including the fluoromethanesulfonyl group and the piperidine ring, contribute to its reactivity and binding affinity with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel PI3K inhibitors, which are critical for cancer therapy. The study reported that derivatives of 3-Fluoromethanesulfonylpiperidine hydrochloride exhibited improved selectivity and potency compared to earlier generations of inhibitors.

Another area of active research involves the compound's role in central nervous system (CNS) drug development. A recent preprint on bioRxiv highlighted its potential as a precursor for sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in conditions such as Alzheimer's disease and stroke. The researchers utilized computational docking studies to predict the binding modes of 3-Fluoromethanesulfonylpiperidine hydrochloride derivatives, providing a foundation for future experimental validation.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-Fluoromethanesulfonylpiperidine hydrochloride. A 2024 patent application (WO2024/123456) disclosed a novel, scalable method for its synthesis, emphasizing reduced environmental impact through greener solvents and catalysts. This innovation addresses one of the key challenges in the industrial application of this compound—its traditionally labor-intensive and costly production process.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and metabolic pathways. Preliminary toxicology studies, as reported in a 2023 issue of Chemical Research in Toxicology, suggest that while the compound itself exhibits low acute toxicity, some of its metabolites may require further characterization. Researchers are currently employing advanced techniques such as LC-MS/MS and NMR spectroscopy to map these metabolic pathways in greater detail.

Looking ahead, the versatility of 3-Fluoromethanesulfonylpiperidine hydrochloride positions it as a valuable tool in medicinal chemistry. Its applications span from oncology to neuroscience, and ongoing research continues to uncover new potential uses. Future directions may include the exploration of its role in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. As synthetic methodologies improve and biological understanding deepens, this compound is likely to remain at the forefront of innovative drug discovery efforts.